Cas no 388597-70-4 (Benzonitrile,3-[[[2-[1-benzoyl-2-(3,5-difluorophenyl)-2-oxoethylidene]-2,3-dihydro-1H-benzimidazol-5-yl]amino]methyl]-)
388597-70-4 structure
Product Name:Benzonitrile,3-[[[2-[1-benzoyl-2-(3,5-difluorophenyl)-2-oxoethylidene]-2,3-dihydro-1H-benzimidazol-5-yl]amino]methyl]-
CAS No:388597-70-4
MF:C30H20F2N4O2
MW:506.502213478088
CID:1492890
Update Time:2024-08-24
Benzonitrile,3-[[[2-[1-benzoyl-2-(3,5-difluorophenyl)-2-oxoethylidene]-2,3-dihydro-1H-benzimidazol-5-yl]amino]methyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzonitrile,3-[[[2-[1-benzoyl-2-(3,5-difluorophenyl)-2-oxoethylidene]-2,3-dihydro-1H-benzimidazol-5-yl]amino]methyl]-
- Benzonitrile, 3-[[[2-[1-benzoyl-2-(3,5-difluorophenyl)-2-oxoethylidene]-2,3-dihydro-1H-benzimidazol-5-yl]amino]methyl]-
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- Inchi: 1S/C30H20F2N4O2/c31-22-12-21(13-23(32)14-22)29(38)27(28(37)20-7-2-1-3-8-20)30-35-25-10-9-24(15-26(25)36-30)34-17-19-6-4-5-18(11-19)16-33/h1-15,34-36H,17H2
- InChI Key: LENLKTRLOFDGGS-UHFFFAOYSA-N
- SMILES: C(#N)C1=CC=CC(CNC2=CC=C3NC(=C(C(=O)C4=CC=CC=C4)C(C4=CC(F)=CC(F)=C4)=O)NC3=C2)=C1
Computed Properties
- Exact Mass: 506.1556
Experimental Properties
- Density: 1.41±0.1 g/cm3(Predicted)
- Boiling Point: 647.8±55.0 °C(Predicted)
- PSA: 94.02
- pka: 3.36±0.20(Predicted)
Benzonitrile,3-[[[2-[1-benzoyl-2-(3,5-difluorophenyl)-2-oxoethylidene]-2,3-dihydro-1H-benzimidazol-5-yl]amino]methyl]- Related Literature
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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